molecular formula C15H17NO B6150110 6-(3,5-dimethylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile CAS No. 1553319-95-1

6-(3,5-dimethylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile

Cat. No. B6150110
CAS RN: 1553319-95-1
M. Wt: 227.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(3,5-dimethylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile, commonly referred to as 6-DMPC, is an organic compound that has been widely studied due to its unique properties. 6-DMPC is an aromatic heterocyclic compound with a spiro ring structure, which makes it of interest to researchers in the fields of synthetic organic chemistry and medicinal chemistry. 6-DMPC has been found to have potential applications in the fields of drug discovery and development, as well as its use in lab experiments.

Mechanism of Action

The mechanism of action of 6-DMPC is still being studied, but it is thought to involve the inhibition of the enzyme acetylcholinesterase. This enzyme is involved in the breakdown of the neurotransmitter acetylcholine, and its inhibition leads to an increase in acetylcholine levels in the brain. This, in turn, leads to an increase in neuronal activity, which is thought to be responsible for the therapeutic effects of 6-DMPC.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-DMPC have been studied extensively. It has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which leads to an increase in acetylcholine levels in the brain. This, in turn, leads to an increase in neuronal activity, which is thought to be responsible for the therapeutic effects of 6-DMPC. Additionally, 6-DMPC has been found to be an effective inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory mediators. This makes 6-DMPC an attractive candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

6-DMPC has a number of advantages when used in lab experiments. It is a relatively stable compound, making it easier to handle and store. Additionally, its spiro ring structure makes it an ideal candidate for the synthesis of other compounds. However, 6-DMPC is not without its limitations. It is a relatively expensive compound, making it difficult to obtain in large quantities. Additionally, its spiro ring structure makes it difficult to synthesize in a lab setting.

Future Directions

There are a number of potential future directions for 6-DMPC. One potential direction is the development of novel therapeutic agents based on the compound. Another potential direction is the further study of the biochemical and physiological effects of 6-DMPC, in order to better understand its mechanism of action. Additionally, further research could be conducted into the potential use of 6-DMPC in the development of vaccines and other treatments for infectious diseases. Finally, more research could be conducted into the potential use of 6-DMPC in the development of novel imaging agents.

Synthesis Methods

6-DMPC can be synthesized by a variety of methods. The most common method is a nucleophilic aromatic substitution reaction, which involves the reaction of an aromatic compound with a nucleophile such as a Grignard reagent. This reaction results in the formation of a spirocyclic compound, which is then converted to 6-DMPC. Other methods of synthesis include the use of organometallic reagents, such as palladium catalysts, and the use of lithium reagents.

Scientific Research Applications

6-DMPC has been studied extensively for its potential use in drug discovery and development. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This makes 6-DMPC a potential therapeutic agent for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, 6-DMPC has been found to be an effective inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory mediators. This makes 6-DMPC an attractive candidate for the treatment of inflammatory diseases.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-(3,5-dimethylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile involves the reaction of a substituted cyclohexanone with malononitrile in the presence of ammonium acetate to form a spirocyclic intermediate, which is then treated with acetic anhydride and sodium acetate to yield the final product.", "Starting Materials": [ "3,5-dimethylcyclohexanone", "malononitrile", "ammonium acetate", "acetic anhydride", "sodium acetate" ], "Reaction": [ "Step 1: 3,5-dimethylcyclohexanone is reacted with malononitrile and ammonium acetate in ethanol to form a spirocyclic intermediate.", "Step 2: The spirocyclic intermediate is treated with acetic anhydride and sodium acetate in acetic acid to yield the final product, 6-(3,5-dimethylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile." ] }

CAS RN

1553319-95-1

Product Name

6-(3,5-dimethylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile

Molecular Formula

C15H17NO

Molecular Weight

227.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.